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Compound of Interest

Compound Name:
7-Methoxycoumarin-3-carboxylic

acid, SE

Cat. No.: B136101 Get Quote

This guide provides detailed procedures for the safe handling and disposal of 7-

Methoxycoumarin-3-carboxylic acid, ensuring the safety of laboratory personnel and

compliance with environmental regulations. Researchers, scientists, and drug development

professionals should adhere to these protocols to minimize risks associated with this chemical.

Safety and Handling Information
Proper handling is crucial to prevent exposure and ensure a safe laboratory environment. 7-

Methoxycoumarin-3-carboxylic acid presents several hazards that require specific precautions.
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Hazard Category Description Precautionary Statements

Skin Irritation
Causes skin irritation (Hazard

Statement H315).[1]

Wear protective gloves. If on

skin, wash with plenty of soap

and water. If irritation occurs,

seek medical advice.[1]

Eye Irritation
Causes serious eye irritation

(Hazard Statement H319).[1]

Wear eye

protection/eyeshields. If in

eyes, rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. If eye

irritation persists, get medical

attention.[1]

Respiratory Irritation
May cause respiratory irritation

(Hazard Statement H335).

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area. If inhaled, remove

person to fresh air and keep

comfortable for breathing. Call

a poison center or doctor if you

feel unwell.

Personal Protective Equipment

(PPE)
Required protective gear.

Wear appropriate gloves,

protective clothing, and

eyewear. A dust mask (type

N95 or equivalent) is also

recommended.[1][2]

Storage Proper storage conditions.

Keep container tightly closed

in a dry, cool, and well-

ventilated place.[2] Some

suppliers recommend storage

in a freezer under inert gas.[1]

Protect from long-term

exposure to light.[2]
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Step-by-Step Disposal Protocol
Disposal of 7-Methoxycoumarin-3-carboxylic acid and its containers must be conducted in

accordance with local, state, and national regulations.[2] Never dispose of this chemical down

the drain or in regular trash.[2][3]

1. Waste Collection:

Solid Waste: Collect surplus or waste 7-Methoxycoumarin-3-carboxylic acid in its original

container or a clearly labeled, compatible waste container.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, wipes)

should be collected and disposed of as hazardous waste.

Labeling: Ensure the waste container is sealed and clearly labeled with "Hazardous Waste"

and the full chemical name: "7-Methoxycoumarin-3-carboxylic acid."

2. Spill Management:

In case of a spill, avoid generating dust.[2]

Mechanically collect the spilled solid (e.g., sweep or scoop) and place it into a designated

hazardous waste container.[3]

Clean the affected area thoroughly.

Prevent the spilled material from entering drains or waterways.[2][3]

3. Empty Container Disposal:

Do not treat empty containers as regular trash. Handle uncleaned containers as you would

the product itself.

The first rinse of the container must be collected and disposed of as hazardous waste.[4]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[4]

After thorough rinsing and air-drying, deface the label before disposing of the container.
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4. Final Disposal:

Arrange for disposal through an approved and licensed waste disposal company.

One possible disposal method is to dissolve the material in a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber system. This must be

performed by a certified facility.

Always consult and adhere to all federal, state, and local environmental regulations

regarding chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 7-

Methoxycoumarin-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

